2-Amino-4-(3-ethoxy-4-isopropoxyphenyl)-4a,5,6,7-tetrahydro-1,3,3(4H)-naphthalenetricarbonitrile
2-Amino-4-(3-ethoxy-4-isopropoxyphenyl)-4a,5,6,7-tetrahydro-1,3,3(4H)-naphthalenetricarbonitrile
Brand Name:
Vulcanchem
CAS No.:
494792-07-3
VCID:
VC0459304
InChI:
InChI=1S/C24H26N4O2/c1-4-29-21-11-16(9-10-20(21)30-15(2)3)22-18-8-6-5-7-17(18)19(12-25)23(28)24(22,13-26)14-27/h7,9-11,15,18,22H,4-6,8,28H2,1-3H3/t18-,22+/m0/s1
SMILES:
CCOC1=C(C=CC(=C1)C2C3CCCC=C3C(=C(C2(C#N)C#N)N)C#N)OC(C)C
Molecular Formula:
C24H26N4O2
Molecular Weight:
402.5g/mol
2-Amino-4-(3-ethoxy-4-isopropoxyphenyl)-4a,5,6,7-tetrahydro-1,3,3(4H)-naphthalenetricarbonitrile
CAS No.: 494792-07-3
Main Products
VCID: VC0459304
Molecular Formula: C24H26N4O2
Molecular Weight: 402.5g/mol
| CAS No. | 494792-07-3 |
|---|---|
| Product Name | 2-Amino-4-(3-ethoxy-4-isopropoxyphenyl)-4a,5,6,7-tetrahydro-1,3,3(4H)-naphthalenetricarbonitrile |
| Molecular Formula | C24H26N4O2 |
| Molecular Weight | 402.5g/mol |
| IUPAC Name | (4S,4aR)-2-amino-4-(3-ethoxy-4-propan-2-yloxyphenyl)-4a,5,6,7-tetrahydro-4H-naphthalene-1,3,3-tricarbonitrile |
| Standard InChI | InChI=1S/C24H26N4O2/c1-4-29-21-11-16(9-10-20(21)30-15(2)3)22-18-8-6-5-7-17(18)19(12-25)23(28)24(22,13-26)14-27/h7,9-11,15,18,22H,4-6,8,28H2,1-3H3/t18-,22+/m0/s1 |
| Standard InChIKey | RPSOQBSHYZAPLJ-PGRDOPGGSA-N |
| Isomeric SMILES | CCOC1=C(C=CC(=C1)[C@@H]2[C@H]3CCCC=C3C(=C(C2(C#N)C#N)N)C#N)OC(C)C |
| SMILES | CCOC1=C(C=CC(=C1)C2C3CCCC=C3C(=C(C2(C#N)C#N)N)C#N)OC(C)C |
| Canonical SMILES | CCOC1=C(C=CC(=C1)C2C3CCCC=C3C(=C(C2(C#N)C#N)N)C#N)OC(C)C |
| PubChem Compound | 11838448 |
| Last Modified | Nov 11 2021 |
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